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Compound of Interest

Compound Name:
Benzamide,2,2'-dithiobis[N-

methyl-

Cat. No.: B8103082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the solubility characteristics of

Benzamide, 2,2'-dithiobis[N-methyl-], a compound of interest for its antimicrobial properties.

The information is intended to guide researchers in its handling, formulation, and experimental

use.

Compound Information
IUPAC Name: N-methyl-2-[[2-(methylcarbamoyl)phenyl]disulfanyl]benzamide

CAS Number: 2527-58-4

Molecular Formula: C₁₆H₁₆N₂O₂S₂

Molecular Weight: 332.44 g/mol

Solubility Profile
The solubility of a compound is a critical parameter for its application in research and

development, influencing everything from reaction kinetics to bioavailability. The following table

summarizes the known solubility of Benzamide, 2,2'-dithiobis[N-methyl-]. It is important to note

that quantitative data for this compound is limited in publicly available literature.
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Solvent Qualitative Solubility
Quantitative Solubility (at
25 °C)

Methanol Soluble[1] Data not available

Chloroform Slightly soluble[2] Data not available

Water Sparingly soluble ~36.92 mg/L (estimated)

Dimethyl Sulfoxide (DMSO) Expected to be soluble Data not available

Ethanol
Expected to be sparingly

soluble
Data not available

Acetone
Expected to be sparingly

soluble
Data not available

Note: "Expected" solubility is based on the general properties of similar organic compounds.

Experimental verification is highly recommended.

Experimental Protocol: Determination of
Quantitative Solubility
This protocol outlines a standard laboratory procedure to determine the quantitative solubility of

Benzamide, 2,2'-dithiobis[N-methyl-] in a solvent of interest.

Objective: To determine the saturation concentration of Benzamide, 2,2'-dithiobis[N-methyl-] in

a specific solvent at a controlled temperature.

Materials:

Benzamide, 2,2'-dithiobis[N-methyl-] (solid)

Solvent of interest (e.g., DMSO, Ethanol, Acetone)

Analytical balance

Vials with screw caps
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Constant temperature shaker/incubator

Centrifuge

Micropipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (or other

quantitative analytical method)

Volumetric flasks

Procedure:

Preparation of Supersaturated Solutions:

Add an excess amount of Benzamide, 2,2'-dithiobis[N-methyl-] to a series of vials. The

exact amount should be more than what is expected to dissolve.

Add a known volume of the solvent of interest to each vial.

Securely cap the vials.

Equilibration:

Place the vials in a constant temperature shaker set to the desired temperature (e.g., 25

°C).

Allow the solutions to equilibrate for a sufficient period (typically 24-48 hours) to ensure

saturation is reached. The shaking ensures continuous mixing.

Phase Separation:

After equilibration, remove the vials and let them stand to allow the excess solid to settle.

To ensure complete separation of the solid from the saturated solution, centrifuge the vials

at a high speed (e.g., 10,000 rpm) for 10-15 minutes.

Sample Collection and Dilution:
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Carefully withdraw a known volume of the clear supernatant using a micropipette. Be

cautious not to disturb the solid pellet at the bottom.

Transfer the supernatant to a volumetric flask and dilute it with a suitable solvent to a

concentration within the linear range of the analytical method.

Quantification:

Analyze the diluted samples using a pre-validated HPLC method (or another appropriate

quantitative technique).

Construct a calibration curve using standard solutions of Benzamide, 2,2'-dithiobis[N-

methyl-] of known concentrations.

Determine the concentration of the compound in the diluted samples by comparing their

analytical response to the calibration curve.

Calculation of Solubility:

Calculate the original concentration in the saturated supernatant, accounting for the

dilution factor. This value represents the solubility of the compound in the chosen solvent

at the specified temperature.

Below is a workflow diagram for the solubility determination protocol.
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Preparation

Equilibration

Separation

Quantification

Calculation

Add excess solid to vial

Add known volume of solvent

Incubate at constant temperature with shaking

(24-48 hours)

Centrifuge to pellet undissolved solid

Withdraw supernatant

Dilute sample

Analyze by HPLC

Determine concentration from calibration curve

Calculate solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8103082?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

